10.1039/C3CE40095F | Fe3O4–Ag heterostructure nanocrystals with tunable Ag domains and magnetic properties† | Kuujia.com

Fe3O4–Ag heterostructure nanocrystals with tunable Ag domains and magnetic properties†

CrystEngComm Pub Date: 2013-02-27 DOI: 10.1039/C3CE40095F

Abstract

Fe₃O₄–Ag dimers and multimers with tunable Ag domains and magnetic properties were prepared by a seeding growth method. The reaction mechanism based on the attraction between Ag precursor and Fe₃O₄ particles as well as the migration of adsorbed Ag species towards the initially deposited Ag domain was proposed to explain the heterogeneous nucleation of Ag on Fe₃O₄ and the tuning of Ag crystal numbers. Ligand oleic acid, low reaction temperature, large seeding particle and nonpolar solvent are found to be favourable to the growth of Fe₃O₄–Ag HNCs with more discrete Ag domains. The Fe₃O₄–Ag HNCs show composition and structure related magnetization behaviour and MR contrast effect, which can be developed into a dual function material for bio-therapy when utilizing the plasmonic, fluorescent or antibacterial properties of Ag at the same time.

Graphical abstract: Fe3O4–Ag heterostructure nanocrystals with tunable Ag domains and magnetic properties

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CrystEngComm

Journal Name：CrystEngComm

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